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Compound of Interest

Compound Name: Lapyrium

CAS No.: 109260-82-4

Cat. No.: B1674504

Get Quote

For the attention of researchers, scientists, and chemical industry professionals, this document

provides a technical guide to Lapyrium, a cationic surfactant with established applications in

various industrial and commercial sectors.

Contrary to potential inquiries regarding its role in drug development, Lapyrium, also known as

Lapyrium Chloride, is not a therapeutic drug and, therefore, does not have associated

biological signaling pathways for such applications. Its primary functions are as a biocide,

antistatic agent, and surfactant. This guide will focus on its chemical properties, historical

development, and established uses.

Core Chemical Data
Lapyrium is a quaternary ammonium compound.[1][2] Its chemical identity and physical

properties are summarized below.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Historical Development and Discovery
The development of Lapyrium Chloride can be traced back to the mid-20th century. A key

milestone in its history is the U.S. Patent 2,290,173, granted in 1942 to A. K. Epstein and B. R.

Harris, which describes its preparation.[6] Subsequent studies in the 1940s began to

characterize its bactericidal potency and toxicity.[6] Over the years, various synthesis methods

have been explored, including more recent chemoenzymatic approaches.[6][7][8] These

methods aim to produce the compound with high purity and yield under mild conditions.[7][8]

Mechanism of Action and Applications
As a cationic surfactant, Lapyrium's primary mechanism of action as a biocide involves the

disruption of the negatively charged cell membranes of bacteria.[2] The insertion of its long

hydrocarbon chain into the membrane leads to a loss of structural integrity, leakage of cellular

contents, and ultimately, cell death.[2] This broad-spectrum antimicrobial activity makes it

effective against a range of microorganisms.[2]

Its principal applications include:

Personal Care Products: Used as a biocide and antistatic agent in cosmetics and other

personal care items.[2][4][9]

Industrial Applications: Employed in wastewater treatment and as a corrosion inhibitor.[4][9]

Disinfectants: A major component of the disinfectant undecoylium chloride.[4]
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Experimental Protocols
Chemoenzymatic Synthesis of Lapyrium Chloride
A modern and efficient method for the preparation of Lapyrium Chloride involves a four-step

chemoenzymatic process starting from chloroacetic acid.[7] This approach utilizes lipases as

catalysts for several of the steps, which allows for high chemoselectivity and purity of the final

product under mild reaction conditions.[7][8]

Logical Workflow for Chemoenzymatic Synthesis:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Chemoenzymatic synthesis workflow of Lapyrium Chloride.

Conclusion
Lapyrium is a well-characterized cationic surfactant with a history of use in various non-

therapeutic applications. Its properties as a biocide and antistatic agent are well-established.

The information available in scientific literature and patents does not support its use as a

pharmaceutical agent or suggest any involvement in specific biological signaling pathways

relevant to drug development. Future research on Lapyrium is likely to focus on optimizing its

synthesis and exploring new applications within the chemical and materials science fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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